2,2,2-Trifluoro-N-(3-pyridinylmethylene)ethanamine

• Molecular Formula: C8H7F3N2
• Molecular Weight: 188.15 g/mol
• IUPAC Name: 1-pyridin-3-yl-N-(2,2,2-trifluoroethyl)methanimine
• InChI: InChI=1S/C8H7F3N2/c9-8(10,11)6-13-5-7-2-1-3-12-4-7/h1-5H,6H2
• InChI Key: DMBHMXTYKDOTRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=NCC(F)(F)F

Description

2,2,2-Trifluoro-N-(3-pyridinylmethylene)ethanamine is a useful research compound. Its molecular formula is C8H7F3N2 and its molecular weight is 188.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,2,2-Trifluoroethylamine hydrochloride (3.98 g, 29.4 mmol) in acetonitrile (9 mL) was added 3-pyridinecarboxaldehyde (Sigma-Aldrich) (2.1 g, 19.6 mmol) followed by triethylamine (4 ml, 29.43 mmol) at 0° C. The resulting mixture was stirred at room temperature for 15 hours. The reaction mixture was filtered and the solids washed with acetonitrile. The filtrate was then concentrated in vacuo. The residue was taken up in ethyl ether, filtered and concentrated to afford 3.12 g (84%) of the tile compound as a white foam. 1H NMR (300 MHz, DMSO-d6) δ4.40 (m, 2H), 7.52 (m, 1H), 8.18 (m, 1H), 8.61 (s, 1H), 8.70 (dd, J=1.8, 4.8 Hz, 1H), 8.92 (d, J=1.8, 1H). MS (ESI, [M+H] +), 189.5.